Cas no 911797-27-8 (4-Methyl-3-propylcyclohexan-1-one)

• Product Name: 4-Methyl-3-propylcyclohexan-1-one
• CAS No: 911797-27-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5691342
• PubChem ID: 85597083
• Update Time: 2025-06-07

4-Methyl-3-propylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 911797-27-8
• EN300-1156486
• 4-METHYL-3-PROPYLCYCLOHEXAN-1-ONE
• 4-Methyl-3-propylcyclohexan-1-one

• Inchi： 1S/C10H18O/c1-3-4-9-7-10(11)6-5-8(9)2/h8-9H,3-7H2,1-2H3
• InChI Key： DMSNUEUQELIOGG-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(CCC)C1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Methyl-3-propylcyclohexan-1-one

4-Methyl-3-propylcyclohexan-1-one (CAS No. 911797-27-8): An Overview of Its Properties, Applications, and Recent Research

4-Methyl-3-propylcyclohexan-1-one (CAS No. 911797-27-8) is a cyclic ketone that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique structural properties and potential applications. This compound is characterized by a cyclohexane ring substituted with a methyl group at the 4-position and a propyl group at the 3-position, with a ketone functional group at the 1-position. The combination of these substituents imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 4-Methyl-3-propylcyclohexan-1-one is C₁₀H₁₈O, and its molecular weight is approximately 154.25 g/mol. The compound is typically synthesized through a series of well-established organic reactions, including aldol condensation, reduction, and ring-closure steps. These synthetic routes have been optimized to achieve high yields and purity, making 4-Methyl-3-propylcyclohexan-1-one readily available for both academic research and industrial applications.

In terms of physical properties, 4-Methyl-3-propylcyclohexan-1-one is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but can be sensitive to strong acids and bases. Its boiling point is around 200°C at atmospheric pressure, making it suitable for distillation and purification processes.

The chemical reactivity of 4-Methyl-3-propylcyclohexan-1-one is primarily centered around the ketone functional group. This group can undergo various reactions such as nucleophilic addition, reduction to alcohols, and condensation reactions with other carbonyl compounds. These reactions are fundamental in the synthesis of more complex molecules and derivatives, which can have diverse applications in pharmaceuticals, agrochemicals, and fine chemicals.

In the pharmaceutical industry, 4-Methyl-3-propylcyclohexan-1-one has been explored as an intermediate in the synthesis of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, analgesic, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 4-Methyl-3-propylcyclohexan-1-one demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

Beyond pharmaceuticals, 4-Methyl-3-propylcyclohexan-1-one has found applications in materials science. Its unique structure makes it suitable for use as a building block in the synthesis of polymers and other advanced materials. Research in this area has focused on developing new materials with enhanced mechanical properties, thermal stability, and chemical resistance. For example, a study published in Macromolecules described the synthesis of polyurethanes using 4-Methyl-3-propylcyclohexan-1-one-based monomers, resulting in materials with improved mechanical strength and flexibility.

The environmental impact of 4-Methyl-3-propylcyclohexan-1-one is another area of active research. While the compound itself is not classified as hazardous under current regulations, its potential effects on ecosystems are being studied to ensure its safe use in industrial processes. Recent studies have investigated the biodegradability and ecotoxicity of this compound and its derivatives to provide guidelines for environmental risk assessment.

In conclusion, 4-Methyl-3-propylcyclohexan-1-one (CAS No. 911797-27-8) is a versatile cyclic ketone with a wide range of applications in organic chemistry, pharmaceuticals, and materials science. Its unique structural features and chemical reactivity make it an important intermediate in various synthetic processes. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in both academic and industrial settings.